Cas no 189313-71-1 (6H-1,3,4-Oxadiazine-6,6-dicarbonitrile, 5-(ethylthio)-2-phenyl-)

• Product Name: 6H-1,3,4-Oxadiazine-6,6-dicarbonitrile, 5-(ethylthio)-2-phenyl-
• CAS No: 189313-71-1
• MF: C₁₃H₁₀N₄OS
• MW: 270.309700489044
• CID: 2786502
• PubChem ID: 11086828
• Update Time: 2025-04-21

6H-1,3,4-Oxadiazine-6,6-dicarbonitrile, 5-(ethylthio)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• DTXCID70405583
• 189313-71-1
• 6H-1,3,4-Oxadiazine-6,6-dicarbonitrile, 5-(ethylthio)-2-phenyl-
• DTXSID80454764

• Inchi： 1S/C13H10N4OS/c1-2-19-12-13(8-14,9-15)18-11(16-17-12)10-6-4-3-5-7-10/h3-7H,2H2,1H3
• InChI Key： ZBJLETLQVRPDHT-UHFFFAOYSA-N
• SMILES： S(CC)C1C(C#N)(C#N)OC(C2C=CC=CC=2)=NN=1

Computed Properties

• Exact Mass: 270.05753213Da
• Monoisotopic Mass: 270.05753213Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 107Ų